Cas no 1807246-31-6 (Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate)

• Product Name: Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate
• CAS No: 1807246-31-6
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5010403
• Update Time: 2025-06-10

Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate

• Inchi： 1S/C12H13NO2S/c1-3-10-8(7-13)5-9(16)6-11(10)12(14)15-4-2/h5-6,16H,3-4H2,1-2H3
• InChI Key： GDLQDQSZYWQKNZ-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(=C(C(=O)OCC)C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate

Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate (CAS No. 1807246-31-6): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate (CAS No. 1807246-31-6) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzoic acid derivatives and is characterized by the presence of a cyano group, an ethyl substituent, and a mercapto group. These functional groups contribute to its diverse chemical reactivity and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The cyano group in Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate is known for its strong electron-withdrawing properties, which can influence the compound's electronic structure and reactivity. This feature is particularly important in the context of medicinal chemistry, where subtle changes in electronic properties can significantly impact the binding affinity and selectivity of a molecule to its target. Recent studies have shown that compounds containing cyano groups can exhibit potent anti-inflammatory, anti-cancer, and anti-viral activities, making them attractive candidates for therapeutic development.

The ethyl substituent in Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate adds steric bulk to the molecule, which can affect its conformational flexibility and solubility properties. This is crucial for optimizing the pharmacokinetic profile of the compound, ensuring that it can effectively reach its intended target site within the body. Research has demonstrated that ethyl-substituted compounds often exhibit improved bioavailability and reduced toxicity compared to their unsubstituted counterparts, making them more suitable for clinical applications.

The mercapto group in Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate is another key functional group that contributes to its biological activity. Mercapto groups are known for their ability to form disulfide bonds with other thiol-containing molecules, which can play a crucial role in redox signaling pathways and protein modification. This property has been exploited in the development of drugs targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, mercapto groups can enhance the lipophilicity of a molecule, improving its cell membrane permeability and overall bioavailability.

In recent years, Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate has been studied extensively for its potential therapeutic applications. One notable area of research is its use as an antioxidant agent. Oxidative stress is a major contributing factor to various chronic diseases, including cancer, diabetes, and Alzheimer's disease. Studies have shown that Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate exhibits strong antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This makes it a promising candidate for the development of novel antioxidant drugs.

Another area of interest is the anti-inflammatory properties of Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate. Inflammation is a complex biological response that plays a central role in many diseases, including arthritis, inflammatory bowel disease, and asthma. Research has demonstrated that Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate can effectively inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and associated symptoms. This property makes it a potential therapeutic agent for treating inflammatory disorders.

Beyond its antioxidant and anti-inflammatory activities, Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate has also shown promise as an anticancer agent. Cancer cells often exhibit altered redox homeostasis and increased oxidative stress compared to normal cells. The ability of Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate to modulate redox signaling pathways can selectively target cancer cells while sparing healthy tissues. Preclinical studies have demonstrated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

The potential therapeutic applications of Ethyl 3-cyano-2-ethyl-5-mercaptobenzoate are not limited to these areas alone. Recent research has also explored its use as an antiviral agent against several viral infections, including influenza virus and hepatitis C virus (HCV). The unique combination of functional groups in this compound allows it to interfere with viral replication processes by targeting specific viral enzymes or host cell factors involved in viral entry or assembly.

In conclusion, Ethyl 3-cyano-2-ethyl-5-methaptobenzoate (CAS No. 1807246-31-6) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features endow it with diverse biological activities, making it a valuable candidate for drug discovery and development across multiple therapeutic areas. Ongoing research continues to uncover new insights into the mechanisms underlying its biological effects, paving the way for its future clinical applications.